Cas no 1094662-80-2 (4-(pentyloxy)-3-(propan-2-yl)benzene-1-sulfonamide)

• Product Name: 4-(pentyloxy)-3-(propan-2-yl)benzene-1-sulfonamide
• CAS No: 1094662-80-2
• MF: C₁₄H₂₃NO₃S
• MW: 285.402323007584
• CID: 4571442
• PubChem ID: 43164634
• Update Time: 2025-05-20

4-(pentyloxy)-3-(propan-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(pentyloxy)-3-(propan-2-yl)benzene-1-sulfonamide

• Inchi： 1S/C14H23NO3S/c1-4-5-6-9-18-14-8-7-12(19(15,16)17)10-13(14)11(2)3/h7-8,10-11H,4-6,9H2,1-3H3,(H2,15,16,17)
• InChI Key： FNUPDFSDHYOOKT-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=C(OCCCCC)C(C(C)C)=C1

Additional information on 4-(pentyloxy)-3-(propan-2-yl)benzene-1-sulfonamide

4-(Pentyloxy)-3-(propan-2-yl)benzene-1-sulfonamide (CAS 1094662-80-2): A Comprehensive Overview

4-(Pentyloxy)-3-(propan-2-yl)benzene-1-sulfonamide (CAS 1094662-80-2) is a specialized organic compound that has garnered attention in pharmaceutical and chemical research due to its unique structural properties. This sulfonamide derivative features a benzene ring substituted with a pentyloxy group, an isopropyl group, and a sulfonamide functional group, making it a versatile intermediate for synthetic applications. Researchers and industry professionals often search for "4-(Pentyloxy)-3-(propan-2-yl)benzene-1-sulfonamide uses" or "CAS 1094662-80-2 synthesis," highlighting its relevance in drug discovery and material science.

The compound's molecular formula is C₁₄H₂₃NO₃S, with a molecular weight of 285.40 g/mol. Its chemical structure combines hydrophobic (pentyloxy and isopropyl) and hydrophilic (sulfonamide) moieties, which influence its solubility and reactivity. This balance makes it valuable for designing molecules with tailored properties, addressing trending topics like "drug solubility enhancement" and "targeted drug delivery systems."

In pharmaceutical research, 4-(Pentyloxy)-3-(propan-2-yl)benzene-1-sulfonamide is explored as a building block for bioactive molecules. Sulfonamides are known for their broad biological activities, including antimicrobial and anti-inflammatory effects. Queries such as "sulfonamide-based drug development 2024" reflect the growing interest in this class of compounds. Its potential applications align with current industry trends, such as "small-molecule therapeutics" and "precision medicine."

The compound's synthetic versatility is another key focus. Organic chemists often investigate "efficient sulfonamide synthesis methods" or "CAS 1094662-80-2 reaction pathways." Its isopropyl and pentyloxy groups offer sites for further functionalization, enabling the creation of diverse derivatives. This adaptability is crucial for high-throughput screening and combinatorial chemistry, addressing demands for "novel chemical libraries" in drug discovery.

From a commercial perspective, 4-(Pentyloxy)-3-(propan-2-yl)benzene-1-sulfonamide is supplied by specialty chemical manufacturers catering to R&D and industrial applications. Searches like "buy CAS 1094662-80-2" or "sulfonamide suppliers 2024" indicate market demand. Quality control and scalability are critical considerations, resonating with topics such as "GMP-compliant chemical synthesis" and "green chemistry alternatives."

Environmental and regulatory aspects are also relevant. While the compound is not classified as hazardous, its handling requires standard laboratory safety protocols. Discussions around "sustainable chemical production" and "biodegradable intermediates" highlight the industry's shift toward eco-friendly practices, which may influence future applications of this sulfonamide.

In summary, 4-(Pentyloxy)-3-(propan-2-yl)benzene-1-sulfonamide (CAS 1094662-80-2) represents a promising scaffold in medicinal and synthetic chemistry. Its structural features align with contemporary research themes, from "fragment-based drug design" to "high-value chemical intermediates." As innovation in these fields progresses, this compound is poised to play a role in advancing scientific and industrial breakthroughs.